Cas no 5423-33-6 (Butanoicacid, 4-chloro-3-oxo-, ethyl ester, copper(2+) salt (2:1))

Butanoicacid, 4-chloro-3-oxo-, ethyl ester, copper(2+) salt (2:1) structure
5423-33-6 structure
Product Name:Butanoicacid, 4-chloro-3-oxo-, ethyl ester, copper(2+) salt (2:1)
CAS No:5423-33-6
MF:C6H9ClCuO3
MW:228.13286280632
CID:385713
PubChem ID:138399949
Update Time:2025-04-19

Butanoicacid, 4-chloro-3-oxo-, ethyl ester, copper(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

    • Butanoicacid, 4-chloro-3-oxo-, ethyl ester, copper(2+) salt (2:1)
    • Acetoaceticacid, 4-chloro-, ethyl ester, ion(1-), copper(2+) (8CI)
    • copper,ethyl 4-chloro-3-oxobutanoate
    • 5423-33-6
    • Ethyl 4-chloro-3-oxobutanoate--copper (1/1)
    • DTXSID80969207
    • Inchi: 1S/C6H9ClO3.Cu/c1-2-10-6(9)3-5(8)4-7;/h2-4H2,1H3;
    • InChI Key: WIUUMDPTNUMHIZ-UHFFFAOYSA-N
    • SMILES: [Cu].ClCC(CC(=O)OCC)=O

Computed Properties

  • Exact Mass: 226.953619g/mol
  • Monoisotopic Mass: 226.953619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 133
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų
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